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Compound of Interest

Compound Name: Zavolosotine

Cat. No.: B12363731

Essential Safety and Handling Guide for
Zavolosotine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Zavolosotine,
an investigational, orally active, and potent small molecule agonist of the somatostatin receptor
type 5 (SST5). Given its status as a potent compound, stringent adherence to safety protocols
is mandatory to mitigate occupational exposure and ensure a safe laboratory environment.

Hazard Communication

While a specific Safety Data Sheet (SDS) for Zavolosotine is not publicly available, its
pharmacological profile as a potent somatostatin receptor agonist necessitates handling it as a
hazardous compound. All personnel must be trained on the potential risks and safe handling
procedures for potent pharmaceutical ingredients.

Chemical Information:
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Identifier Value

4-[(3S)-3-aminopyrrolidin-1-yl]-6-cyano-5-
IUPAC Name (3,5-difluorophenyl)-N-[(1S)-2,2,2-trifluoro-
1-methylethyl]pyridine-3-carboxamide

Molecular Formula C20H18FsNsO

| Molecular Weight | 439.38 g/mol |

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure through inhalation, ingestion, or
skin contact. The following table outlines the recommended PPE for handling Zavolosotine.
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PPE Category

Minimum Requirement

Recommended for

Eye and Face Protection

Safety glasses with side

shields

All handling procedures

Chemical splash goggles

When handling solutions

Face shield

When there is a risk of

splashes or aerosol generation

Skin Protection

Disposable nitrile gloves
(double-gloving

recommended)

All handling procedures

Lab coat (fully buttoned)

All handling procedures

Chemical-resistant apron

When handling larger

quantities or solutions

Disposable sleeve covers

When working in a

containment enclosure

Respiratory Protection

N95 or higher-rated respirator

When handling powders
outside of a containment

system

Powered Air-Purifying
Respirator (PAPR)

For high-energy operations
(e.g., sonication,

homogenization)

A logical workflow for the selection of appropriate PPE is outlined in the diagram below.
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Zavolosotine Handling: PPE Selection Workflow
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Caption: PPE selection workflow for handling Zavolosotine.

Operational Plan

3.1. Engineering Controls

» Primary Containment: All handling of powdered Zavolosotine should be conducted in a

certified chemical fume hood, biological safety cabinet, or a glove box.

» Ventilation: Ensure adequate ventilation in all areas where Zavolosotine is handled or

stored.
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3.2. Procedural Guidance

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

» Weighing: Weighing of powdered Zavolosotine should be done within a containment
enclosure. Use dedicated, labeled equipment.

¢ Solution Preparation: When preparing solutions, add the solvent to the solid slowly to
minimize dust generation.

» Decontamination: After each procedure, decontaminate all surfaces and equipment. A
suitable decontamination solution should be validated for effectiveness.

e Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan

The disposal of Zavolosotine and all contaminated materials must be handled as hazardous
waste.

4.1. Waste Segregation

» Solid Waste: All disposable items that have come into contact with Zavolosotine (e.g.,
gloves, lab coats, pipette tips, absorbent liners) must be collected in a dedicated, labeled
hazardous waste container.

e Liquid Waste: Unused solutions containing Zavolosotine should be collected in a clearly
labeled, sealed, and chemical-resistant hazardous waste container.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for hazardous waste.

4.2. Disposal Procedure

o All waste containers must be clearly labeled with "Hazardous Waste" and the name
"Zavolosotine".
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» Store waste containers in a designated, secure area away from general laboratory traffic.

» Follow your institution's and local regulations for the final disposal of chemical hazardous
waste. Do not dispose of Zavolosotine down the drain or in regular trash.

The following flowchart illustrates the disposal process for materials contaminated with
Zavolosotine.

Zavolosotine Contaminated Waste Disposal Plan

Waste Generation

Identify Waste Type

Liquid Waste Sharps Waste
(Solutions) (Needles, etc.)

Solid Waste
(Gloves, Liners, etc.)

Place in Labeled Place in Labeled Place in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container Sharps Hazardous Waste Container

Store in Designated
Secure Area

Final Disposal via
Certified Vendor
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Caption: Disposal workflow for Zavolosotine waste.

 To cite this document: BenchChem. [Personal protective equipment for handling
Zavolosotine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363731#personal-protective-equipment-for-
handling-zavolosotine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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